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Introduction

Pro-xylane, a C-glycoside compound derived from D-xylose, is a prominent active ingredient in
the cosmetics industry, valued for its anti-aging properties that enhance skin elasticity and
hydration.[1] The biological activity is stereospecific, with the (S)-enantiomer, (S)-Pro-xylane,
demonstrating superior efficacy.[2] Traditional chemical synthesis routes for Pro-xylane involve
the reduction of a ketone precursor, 1-C-([3-d-xylopyranosyl)-acetone (XPSA), often using
reagents like sodium borohydride.[2][3] This method can produce significant borate salt
byproducts, complicating purification, and lacks the stereoselectivity to produce the desired (S)-
enantiomer exclusively.[2]

Biocatalysis using carbonyl reductases (CRs) offers a green and highly efficient alternative.
These enzymes catalyze the asymmetric reduction of prochiral ketones to chiral alcohols with
high enantioselectivity, operating under mild conditions.[4][5] This application note details
protocols for the synthesis of optically pure (S)-Pro-xylane from XPSA using wild-type and
engineered carbonyl reductases, providing a sustainable and stereoselective manufacturing
process.[2][6]
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Principle of the Reaction

The enzymatic synthesis of (S)-Pro-xylane is based on the stereoselective reduction of the
prochiral ketone 1-C-(B-d-xylopyranosyl)-acetone (XPSA). A carbonyl reductase (CR), utilizing
a nicotinamide cofactor (NADH or NADPH) as a hydride source, transfers a hydride ion to the
carbonyl group of XPSA. This process generates the chiral secondary alcohol, (S)-Pro-xylane,
with high diastereomeric and enantiomeric purity. To make the process cost-effective, the
oxidized cofactor (NAD* or NADP™) is continuously regenerated back to its reduced form by a
coupled enzymatic or substrate-coupled system.
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Carbonyl Reductase Catalytic Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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